Cas no 143051-73-4 (4,5-dicaffeoylquinic acid ethyl ester)

4,5-dicaffeoylquinic acid ethyl ester structure
143051-73-4 structure
Product Name:4,5-dicaffeoylquinic acid ethyl ester
CAS No:143051-73-4
MF:C27H28O12
MW:544.504029273987
CID:2073309
PubChem ID:10554540
Update Time:2025-04-21

4,5-dicaffeoylquinic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4,5-dicaffeoylquinic acid ethyl ester
    • Ethyl 3,4-di-O-caffeoylquinate
    • ethyl 4,5-di-O-caffeoylquinate
    • CS-0148751
    • AKOS040761709
    • 143051-73-4
    • CHEMBL1087757
    • ethyl (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate
    • HY-N8624
    • ethyl 3,4-dicaffeoylquinate
    • DA-53030
    • Inchi: 1S/C27H28O12/c1-2-37-26(35)27(36)13-21(32)25(39-24(34)10-6-16-4-8-18(29)20(31)12-16)22(14-27)38-23(33)9-5-15-3-7-17(28)19(30)11-15/h3-12,21-22,25,28-32,36H,2,13-14H2,1H3/b9-5+,10-6+/t21-,22-,25-,27+/m1/s1
    • InChI Key: RGAMPVVUXFUXES-FYOODVSHSA-N
    • SMILES: O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@@H]1C[C@](C(=O)OCC)(C[C@H]([C@H]1OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

  • Exact Mass: 544.15807632g/mol
  • Monoisotopic Mass: 544.15807632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 11
  • Complexity: 918
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 200Ų

Experimental Properties

  • Color/Form: Powder
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